4-Phenyl-3-buten-1-yl-bromide

• CAS No.: 5558-00-9
• Molecular Formula: C10H11Br
• Molecular Weight: 211.10 g/mol
• IUPAC Name: 4-bromobut-1-enylbenzene
• InChI: InChI=1S/C10H11Br/c11-9-5-4-8-10-6-2-1-3-7-10/h1-4,6-8H,5,9H2
• InChI Key: YENIUOKSTSIUOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCCBr

Description

The compound 4-(Bromomethyl)benzaldehyde (CAS: 51359-78-5) is an aromatic aldehyde with a bromomethyl substituent at the para position of the benzene ring. Its molecular formula is C₈H₇BrO, and it is commonly utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, and materials science applications . Notably, its reactivity arises from the aldehyde and bromomethyl functional groups, enabling nucleophilic substitutions or cross-coupling reactions. However, its toxicological profile remains understudied, warranting caution during handling .

Comparison with Similar Compounds

Discrepancy in Compound Identification

The question specifies 4-Phenyl-3-buten-1-yl-bromide , but the provided evidence exclusively pertains to 4-(Bromomethyl)benzaldehyde . These are distinct compounds:

• 4-Phenyl-3-buten-1-yl-bromide would hypothetically have a four-carbon chain with a phenyl group at position 4, a double bond between carbons 3 and 4, and a bromide at position 1.
• 4-(Bromomethyl)benzaldehyde is a benzaldehyde derivative with a bromomethyl group at the benzene ring’s para position.

No evidence was provided for 4-Phenyl-3-buten-1-yl-bromide, making a direct comparison impossible. For accuracy, this article focuses on 4-(Bromomethyl)benzaldehyde and its analogs based on the available data.

Comparison with Structurally Similar Compounds

Below is a comparative analysis of 4-(Bromomethyl)benzaldehyde and related compounds:

Compound	Structure	Functional Groups	Reactivity	Applications	Toxicity Notes
4-(Bromomethyl)benzaldehyde	Benzene ring with −CHO and −CH₂Br	Aldehyde, bromomethyl	Electrophilic aldehyde; SN2 substitution at −CH₂Br	Pharmaceutical intermediates	Limited toxicological data
Benzyl bromide	C₆H₅−CH₂Br	Bromomethyl	SN2 substitution; radical reactions	Alkylating agent, polymer initiator	Severe irritant; lachrymator
4-Nitrobenzaldehyde	C₆H₄(NO₂)−CHO	Aldehyde, nitro	Electrophilic substitution; reduction to amines	Dye synthesis, redox chemistry	Moderate toxicity; skin sensitizer
Cinnamyl bromide	CH₂=CH−CH₂−C₆H₅−Br	Allyl bromide, phenyl	Allylic bromination; polymerization	Organic synthesis, materials science	Corrosive; respiratory hazard

Key Findings:

Reactivity :

• 4-(Bromomethyl)benzaldehyde combines aldehyde reactivity (e.g., condensation, oxidation) with bromomethyl substitution (e.g., nucleophilic displacement), unlike benzyl bromide, which lacks an aldehyde group .
• Compared to 4-nitrobenzaldehyde , the bromomethyl group offers superior leaving-group ability, enabling efficient alkylation or cross-coupling reactions .

Applications :

• Unlike cinnamyl bromide (used in allylic chemistry), 4-(Bromomethyl)benzaldehyde is tailored for synthesizing para-substituted aromatic aldehydes in drug discovery .

Safety :

• Toxicological data for 4-(Bromomethyl)benzaldehyde is sparse, whereas benzyl bromide is well-documented as a potent irritant .

Notes on Data Limitations

• The absence of direct evidence for 4-Phenyl-3-buten-1-yl-bromide precludes a targeted comparison.
• Further studies on 4-(Bromomethyl)benzaldehyde are needed to clarify its environmental and health impacts .